Cas no 890099-25-9 (2-Acetoxy-3'-iodobenzophenone)

• Product Name: 2-Acetoxy-3'-iodobenzophenone
• CAS No: 890099-25-9
• MF: C₁₅H₁₁IO₃
• MW: 366.150516748428
• CID: 869204
• PubChem ID: 24722875
• Update Time: 2025-06-26

2-Acetoxy-3'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(3-iodobenzoyl)phenyl] acetate
• 2-ACETOXY-3'-IODOBENZOPHENONE
• 890099-25-9
• AKOS016018259
• MFCD07698816
• 2-(3-Iodobenzoyl)phenyl acetate
• DTXSID50641568
• 2-Acetoxy-3'-iodobenzophenone

• MDL： MFCD07698816
• Inchi： 1S/C15H11IO3/c1-10(17)19-14-8-3-2-7-13(14)15(18)11-5-4-6-12(16)9-11/h2-9H,1H3
• InChI Key： UAJCMYOMTKQOMD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC=CC=1OC(C)=O)=O

Computed Properties

• Exact Mass: 365.97500
• Monoisotopic Mass: 365.97529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.611
• Boiling Point: 468.4°C at 760 mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.624
• PSA: 43.37000
• LogP: 3.44750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Acetoxy-3'-iodobenzophenone

Comprehensive Overview of 2-Acetoxy-3'-iodobenzophenone (CAS No. 890099-25-9): Properties, Applications, and Research Insights

2-Acetoxy-3'-iodobenzophenone (CAS No. 890099-25-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This benzophenone derivative is characterized by the presence of an acetoxy group at the 2-position and an iodo substituent at the 3'-position, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-Acetoxy-3'-iodobenzophenone synthesis", "CAS 890099-25-9 applications", and "iodobenzophenone derivatives", reflecting its relevance in modern scientific inquiries.

The compound's molecular structure, C15H11IO3, offers a versatile platform for further chemical modifications, particularly in the development of photoactive materials and pharmaceutical intermediates. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact. Questions such as "How is 2-Acetoxy-3'-iodobenzophenone used in drug discovery?" and "What are the spectroscopic properties of CAS 890099-25-9?" are commonly explored in academic forums, highlighting its multidisciplinary utility.

From a technical perspective, 2-Acetoxy-3'-iodobenzophenone exhibits notable stability under standard conditions, with a melting point range of 120–125°C. Its UV absorption properties make it suitable for applications in photochemistry and material science. The compound's iodo group facilitates cross-coupling reactions, a feature often leveraged in palladium-catalyzed transformations, a hot topic in synthetic methodology. Searches for "iodoarene reactivity" and "benzophenone-based catalysts" further underscore its importance in contemporary research.

In the pharmaceutical sector, derivatives of 2-Acetoxy-3'-iodobenzophenone have been investigated for their potential as enzyme inhibitors or ligands in medicinal chemistry. The compound's ability to act as a building block for complex molecules aligns with the growing demand for tailored organic synthesis. Additionally, its role in polymer stabilization and advanced material design is frequently discussed in peer-reviewed journals, addressing queries like "How does CAS 890099-25-9 contribute to polymer science?"

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-Acetoxy-3'-iodobenzophenone, ensuring high purity for research applications. The compound's solubility profile (e.g., in DMSO or dichloromethane) is another frequently searched topic, particularly for laboratory-scale preparations. With the rise of computational chemistry, molecular modeling studies of this compound have also gained traction, answering questions like "What are the DFT-calculated properties of 2-Acetoxy-3'-iodobenzophenone?"

In summary, 2-Acetoxy-3'-iodobenzophenone (CAS No. 890099-25-9) represents a critical tool in both academic and industrial settings, bridging gaps between organic synthesis, material science, and drug development. Its adaptability to diverse chemical transformations ensures its continued relevance in addressing cutting-edge scientific challenges.